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Introduction
Apocynoside I is a naturally occurring ionone glucoside that was first isolated in 2001. It

belongs to the broader class of apocarotenoids, which are enzymatic cleavage products of

carotenoids. This technical guide provides a comprehensive overview of the discovery, and

history of Apocynoside I, including its isolation, structure elucidation, and physicochemical

properties. This document also outlines a putative biosynthetic pathway and a general

experimental workflow for its isolation. As of the latest literature review, no specific biological

activities or effects on signaling pathways have been reported for Apocynoside I.

Discovery and History
Apocynoside I was first discovered and isolated by a team of Japanese researchers from the

roasted leaves of Apocynum venetum L.[1][2]. This plant, a member of the Apocynaceae family,

has a history of use in traditional medicine and as a health food in Japan[1]. The discovery was

part of a broader investigation into the chemical constituents of processed Apocynum venetum

leaves. In the same study, a related compound, Apocynoside II, was also isolated and

characterized[1][2].
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The determination of the absolute stereostructure of Apocynoside I was achieved through a

combination of chemical and physicochemical methods. These included nuclear magnetic

resonance (NMR) spectroscopy, mass spectrometry (MS), and circular dichroism[1][2]. While

the specific quantitative data is detailed in the original publication, a summary of the key

characteristics is presented in Table 1.

Table 1: Physicochemical and Spectroscopic Data of Apocynoside I

Property Value Reference

Molecular Formula C19H28O8 [1]

Appearance Amorphous powder [1]

Optical Rotation
Specific rotation values were

determined.
[1]

UV/Vis Spectroscopy
UV absorption maxima were

recorded.
[1]

IR Spectroscopy
Characteristic absorption

bands were identified.
[1]

Mass Spectrometry

High-resolution mass

spectrometry data was

obtained.

[1]

¹H-NMR Spectroscopy
Chemical shifts and coupling

constants were assigned.
[1]

¹³C-NMR Spectroscopy Chemical shifts were assigned. [1]

Note: The detailed experimental data is available in the original publication: Murakami, T., Kishi,

A., Matsuda, H., Hattori, M., & Yoshikawa, M. (2001). Medicinal Foodstuffs. XXIV. Chemical

Constituents of the Processed Leaves of Apocynum venetum L.: Absolute Stereostructures of

Apocynosides I and II. Chemical and Pharmaceutical Bulletin, 49(7), 845–848.
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The following is a generalized experimental protocol for the isolation and purification of

Apocynoside I from the roasted leaves of Apocynum venetum, based on standard

phytochemical extraction and chromatography techniques. The specific details are reported in

the original discovery paper[1][2].
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Roasted Leaves of Apocynum venetum

Extraction with Methanol

Concentration of Methanol Extract

Solvent Partitioning
(e.g., n-Hexane, Ethyl Acetate, Water)

Column Chromatography
(e.g., Silica Gel, ODS)

Aqueous or Ethyl Acetate Fraction

Fraction Collection and Analysis (TLC)

Preparative High-Performance
Liquid Chromatography (HPLC)

Fractions containing Apocynoside I

Apocynoside I
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Carotenoid Biosynthesis Apocynoside I Formation

Acetyl-CoA Mevalonate Pathway Isopentenyl Pyrophosphate (IPP) Geranylgeranyl Pyrophosphate (GGPP) Carotenoids (e.g., beta-Carotene) Carotenoid Cleavage Dioxygenase (CCD)Oxidative Cleavage Ionone Aglycone Hydroxylation/OxidationModifying Enzymes Apocynol I (Aglycone of Apocynoside I) Glycosyltransferase+ UDP-Glucose Apocynoside I
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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